Cas no 1522722-79-7 (Cyclohexanone, 2-(2-piperidinyl)-)

• Product Name: Cyclohexanone, 2-(2-piperidinyl)-
• CAS No: 1522722-79-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5190600
• Update Time: 2025-05-26

Cyclohexanone, 2-(2-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(2-piperidinyl)-

• Inchi： 1S/C11H19NO/c13-11-7-2-1-5-9(11)10-6-3-4-8-12-10/h9-10,12H,1-8H2
• InChI Key： ZYCSQSIUPDAHSN-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C1CCCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Cyclohexanone, 2-(2-piperidinyl)-

Cyclohexanone, 2-(2-piperidinyl)-: A Comprehensive Overview

Cyclohexanone, 2-(2-piperidinyl)-, also known by its CAS number 15227-79-7, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In recent years, advancements in synthetic methodologies and computational modeling have enhanced our understanding of its chemical behavior and biological activity.

The molecular structure of Cyclohexanone, 2-(piperidinyl) comprises a cyclohexanone ring fused with a piperidine moiety. This combination imparts the molecule with both rigid and flexible structural features, making it versatile for various chemical transformations. The ketone group in the cyclohexanone ring is highly reactive, facilitating nucleophilic additions and other carbonyl chemistry reactions. Meanwhile, the piperidine ring contributes to the molecule's lipophilicity, which is crucial for its interactions with biological systems.

Recent studies have explored the synthesis of Cyclohexanone, 2-(piperidinyl) through various routes, including organocatalytic methods and transition-metal-catalyzed reactions. These approaches have not only improved the yield and purity of the compound but also opened avenues for its functionalization with other bioactive groups. For instance, researchers have successfully synthesized derivatives of this compound that exhibit potent anti-inflammatory and antioxidant activities.

In terms of applications, Cyclohexanone, 2-(piperidinyl) has shown promise as an intermediate in drug design. Its ability to form hydrogen bonds and engage in π-π interactions makes it an ideal candidate for targeting specific protein pockets in enzyme inhibition studies. Recent computational studies using molecular docking techniques have identified potential binding sites for this compound in several therapeutic targets, including kinases and proteases.

The pharmacokinetic properties of Cyclohexanone, 2-(piperidinyl) have also been investigated in preclinical models. These studies reveal that the compound has favorable absorption profiles and moderate metabolic stability, which are essential attributes for drug candidates. Furthermore, toxicity assessments indicate that it exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

Another area of interest is the use of Cyclohexanone, 2-(piperidinyl) in polymer chemistry. Its rigid structure and reactivity make it a potential monomer for synthesizing novel polymeric materials with tailored mechanical properties. Recent research has demonstrated its application in forming high-strength thermoplastics that exhibit excellent thermal stability.

In conclusion, Cyclohexanone, 15388-68-4, or more commonly referred to as Cyclohexanone, continues to be a focal point in chemical research due to its diverse applications and unique chemical properties. As ongoing studies uncover new insights into its synthesis, functionality, and biological interactions, this compound is poised to play an increasingly important role in both academic research and industrial applications.